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Compound of Interest

Compound Name: Fmoc-alpha-methyl-DL-methionine

CAS No.: 147108-43-8

Cat. No.: B1390355

Get Quote

-Me-Met peptides.

Executive Summary & Scientific Rationale
The incorporation of

-methyl amino acids is a premier strategy in peptidomimetic drug design. By replacing the

-proton with a methyl group, two critical pharmacological enhancements are achieved:

Proteolytic Resistance: The steric bulk of the

-methyl group prevents proteases from accessing the scissile amide bond, significantly
extending in vivo half-life (

).

Conformational Locking: The modification restricts rotation around
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and

angles, often promoting helical structures (e.g.,

-helix) and reducing the entropic penalty of receptor binding.

However,

-methyl methionine (

-Me-Met) presents a "perfect storm" of synthetic challenges: extreme steric hindrance coupled
with the high susceptibility of the methionine thioether to oxidation. This guide details a self-
validating protocol to synthesize these difficult sequences with high purity.

The Mechanistic Challenge
To synthesize these peptides, one must understand why they fail under standard Fmoc

conditions.

The Steric Barrier
In standard amino acids, the

-carbon is bonded to a hydrogen atom. In

-Me-Met, this is replaced by a methyl group. This creates a "congested" reaction center.

Coupling of

-Me-Met: Activation of the carboxyl group is slow, but feasible.

Coupling onto

-Me-Met: This is the rate-limiting step. The nucleophilic amine of the anchored

-Me-Met is shielded by the

-methyl group, making it a poor nucleophile for the subsequent amino acid.

The Oxidation Trap
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Methionine is prone to oxidation to methionine sulfoxide (Met(O)) during SPPS, particularly

under the high-temperature microwave conditions required to overcome the steric barrier

described above.

Visualization of the Challenge
The following diagram illustrates the steric clash preventing proteolysis (mechanism of action)

and the synthetic bottleneck.
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Caption: Figure 1: Dual Mechanism. Left: The

-methyl group physically blocks protease access. Right: The same bulk prevents the next
amino acid from coupling during synthesis.

Strategic Reagent Selection
Standard DIC/Oxyma or HBTU protocols will result in deletion sequences. You must use high-

efficiency phosphonium or uronium reagents.
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Reagent
Role in

-Me-Met Synthesis
Recommendation

PyAOP

Primary Coupling Agent.

Phosphonium salt derived from

HOAt. Superior reactivity for

hindered amines.

Preferred. Unlike HATU, it

does not react with the N-

terminus to form guanidinium

byproducts if left for extended

times.

HATU
Alternative high-power

reagent.

Acceptable, but avoid large

excesses or prolonged

reaction times (>2h) to prevent

N-terminal capping.

HOAt Additive.

Essential co-factor to speed up

activation and reduce

racemization (though

-Me-Met cannot racemize, the

incoming AA can).

DIPEA Base.

Use collidine if the incoming

amino acid is Cys/His to

prevent epimerization;

otherwise DIPEA is standard.

Detailed Experimental Protocol
Phase 1: Preparation and Environment
Crucial Step: To prevent Methionine oxidation, all solvents (DMF, NMP) must be degassed.

Sparge DMF with Nitrogen/Argon for 15 minutes prior to use.

Add 0.1 M N-methylmorpholine (NMM) or Hydrazine to the wash solvent as a scavenger, OR

plan to use the "Met(O)" strategy (see Troubleshooting).

Phase 2: Coupling of Fmoc- -Me-Met-OH
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Target: Attaching the hindered amino acid to the growing chain.

Activation: Dissolve Fmoc-

-Me-Met-OH (4 eq), PyAOP (4 eq), and HOAt (4 eq) in DMF.

Base Addition: Add DIPEA (8 eq) immediately before adding to the resin.

Microwave Conditions:

Temperature: 75°C

Time: 2 x 10 minutes (Double coupling is mandatory).

Power: 30W (Keep power low to prevent overheating the sensitive Met thioether).

Wash: Aggressive washing with DMF (5 x 1 min) is required to remove the sticky activated

ester.

Phase 3: Coupling onto -Me-Met (The Hardest Step)
Target: Attaching the next amino acid to the sterically hindered amine of

-Me-Met.

Deprotection: Removal of Fmoc from

-Me-Met is slower.

Reagent: 20% Piperidine with 0.1 M HOBt (helps prevent aspartimide formation if Asp is

present, and improves kinetics).

Microwave: 75°C for 3 minutes + 5 minutes (Two stages).

Coupling the Next Residue:

Reagent:PyAOP is strictly required here. HATU is less effective for this specific steric

barrier.

Stoichiometry: Use 5 eq of the incoming amino acid.
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Microwave:75°C for 15 minutes (Single long coupling) OR 2 x 10 mins.

Capping: Acetylate unreacted amines immediately after this step using Acetic

Anhydride/Pyridine to prevent deletion sequences from propagating.

Phase 4: Cleavage and Isolation
Cocktail: Reagent K is preferred to protect Methionine.

TFA (82.5%)

Phenol (5%)

Water (5%)

Thioanisole (5%)

EDT (2.5%) (Ethanedithiol is critical for scavenging t-butyl cations that would otherwise

alkylate the Met sulfur).

Duration: 2-3 hours at Room Temperature. Do not heat the cleavage reaction.

Workflow Diagram
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Step 1: Coupling α-Me-Met

Step 2: Deprotection

Step 3: Coupling ONTO α-Me-Met
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Caption: Figure 2: Optimized SPPS Workflow. Note the emphasis on double coupling for the
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-Me-Met insertion and extended reaction times for the subsequent residue.

Troubleshooting & Advanced Optimization
Issue: Methionine Oxidation (Sulfoxide formation)
If you observe a mass shift of +16 Da (Met+O) or +32 Da (Met+2O) in LC-MS:

Cause: Air leaks during microwave heating or insufficient scavengers during cleavage.

Solution A (Preventative): Use Fmoc-Met(O)-OH (Methionine Sulfoxide) as the building block

instead of Fmoc-Met-OH. This derivative is more polar (reducing aggregation) and

chemically stable.[1]

Post-Synthesis Reduction: After cleavage and purification, reduce Met(O) back to Met

using N-methylmercaptoacetamide or NH4I/DMS in TFA.

Solution B (Procedural): Ensure the cleavage cocktail contains high concentrations of

Thioanisole and EDT.

Issue: Incomplete Coupling (Deletion Sequences)
Diagnosis: Mass spectrum shows [M - (Incoming AA)].

Solution: Switch solvent from DMF to NMP (N-methylpyrrolidone) for the difficult coupling

step. NMP swells the resin better and improves kinetics for hindered reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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